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Compound of Interest

Compound Name: MRS2179 tetrasodium

Cat. No.: B15570002 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents is a critical component of laboratory operations. This guide

provides detailed procedures for the proper disposal of MRS2179 tetrasodium, a selective

P2Y1 receptor antagonist. Due to the absence of a specific Safety Data Sheet (SDS) for the

tetrasodium salt, a conservative approach is recommended, treating the compound as a

chemical waste to be managed through institutional environmental health and safety (EHS)

protocols.

Summary of Key Information
The following table summarizes essential data for MRS2179 tetrasodium, compiled from

supplier information and analogous compounds. This information should be considered when

preparing for its disposal.
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Property Data

Chemical Name
2'-Deoxy-N6-methyladenosine 3',5'-

bisphosphate tetrasodium salt

Molecular Formula C₁₁H₁₃N₅O₉P₂Na₄

Molecular Weight 513.16 g/mol

Solubility Soluble in water (up to 50 mM)

Known Hazards (Ammonium Salt)

Not classified as hazardous. Slightly hazardous

for water. Avoid allowing undiluted product or

large quantities to reach ground water, water

course, or sewage system.[1]

Storage Store at -20°C.

Experimental Protocols: Disposal Procedures
The recommended disposal protocol for MRS2179 tetrasodium is based on standard

laboratory chemical waste management practices. This procedure is designed to minimize risk

to personnel and the environment.

Step 1: Personal Protective Equipment (PPE)

Before handling MRS2179 tetrasodium, ensure appropriate PPE is worn, including:

Safety glasses or goggles

Laboratory coat

Chemical-resistant gloves

Step 2: Waste Collection

Solid Waste: Collect any solid MRS2179 tetrasodium waste, including empty vials or

containers with residual powder, in a designated and clearly labeled chemical waste

container.
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Aqueous Solutions: Collect all aqueous solutions containing MRS2179 tetrasodium in a

separate, sealed, and clearly labeled container for aqueous chemical waste. Do not dispose

of solutions down the drain.

Contaminated Materials: Any materials, such as pipette tips, weighing paper, or absorbent

pads, that have come into contact with MRS2179 tetrasodium should be disposed of in the

solid chemical waste container.

Step 3: Labeling of Waste Containers

All waste containers must be labeled with the following information:

The words "Hazardous Waste" or "Chemical Waste" as per your institution's guidelines.

The full chemical name: "MRS2179 tetrasodium (2'-Deoxy-N6-methyladenosine 3',5'-

bisphosphate tetrasodium salt)".

The concentration and volume of the waste.

The date of accumulation.

The name of the principal investigator or laboratory contact.

Step 4: Storage of Chemical Waste

Store the labeled waste containers in a designated satellite accumulation area (SAA) within the

laboratory. Ensure the storage area is secure and away from incompatible materials.

Step 5: Scheduling Waste Pickup

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the chemical waste. Follow their specific procedures for waste collection and

documentation.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

MRS2179 tetrasodium.
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Caption: Disposal workflow for MRS2179 tetrasodium.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15570002?utm_src=pdf-body-img
https://www.benchchem.com/product/b15570002?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of MRS2179 tetrasodium, contributing to a secure and environmentally responsible

research environment. Always consult your institution's specific chemical hygiene and waste

disposal plans for complete guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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